Cas no 2172089-13-1 (4-amino(2-fluorophenyl)methylpiperidin-4-ol)

• Product Name: 4-amino(2-fluorophenyl)methylpiperidin-4-ol
• CAS No: 2172089-13-1
• MF: C₁₂H₁₇FN₂O
• MW: 224.274586439133
• CID: 5567630
• PubChem ID: 165595431
• Update Time: 2025-07-19

4-amino(2-fluorophenyl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2172089-13-1
• 4-[amino(2-fluorophenyl)methyl]piperidin-4-ol
• EN300-1640014
• 4-amino(2-fluorophenyl)methylpiperidin-4-ol

• Inchi： 1S/C12H17FN2O/c13-10-4-2-1-3-9(10)11(14)12(16)5-7-15-8-6-12/h1-4,11,15-16H,5-8,14H2
• InChI Key： PGBHRZDWQJWCFO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1(CCNCC1)O)N

Computed Properties

• Exact Mass: 224.13249133g/mol
• Monoisotopic Mass: 224.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.3Ų

Additional information on 4-amino(2-fluorophenyl)methylpiperidin-4-ol

Introduction to 4-amino(2-fluorophenyl)methylpiperidin-4-ol (CAS No. 2172089-13-1)

4-amino(2-fluorophenyl)methylpiperidin-4-ol, identified by the CAS number 2172089-13-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines and is characterized by its unique structural features, including an amino group, a fluorinated phenyl ring, and a piperidine moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The synthesis of 4-amino(2-fluorophenyl)methylpiperidin-4-ol involves several steps, typically starting with the formation of a piperidine core, followed by the introduction of the amino and fluorinated phenyl groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for both academic and industrial research. The ability to synthesize this compound in high purity and yield is crucial for its evaluation in various biological assays and preclinical studies.

In terms of its biological activity, 4-amino(2-fluorophenyl)methylpiperidin-4-ol has shown promising results in several areas. One of the most notable applications is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. GPCRs play a critical role in various physiological processes, including neurotransmission, hormone signaling, and immune responses. By modulating these receptors, compounds like 4-amino(2-fluorophenyl)methylpiperidin-4-ol can potentially treat a wide range of diseases, from neurological disorders to metabolic conditions.

Recent studies have also explored the pharmacological properties of 4-amino(2-fluorophenyl)methylpiperidin-4-ol. In vitro assays have demonstrated its ability to bind selectively to specific GPCRs, suggesting that it may act as an agonist or antagonist depending on the receptor subtype. This selectivity is crucial for minimizing off-target effects and improving the safety profile of potential drug candidates. Additionally, preliminary data from animal models have shown that 4-amino(2-fluorophenyl)methylpiperidin-4-ol exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life.

The potential therapeutic applications of 4-amino(2-fluorophenyl)methylpiperidin-4-ol are diverse. In the field of neurology, it has been investigated for its potential to modulate serotonin receptors, which are implicated in mood disorders such as depression and anxiety. Preclinical studies have shown that this compound can enhance serotonin signaling without causing significant side effects, making it a promising candidate for further development in this area.

In addition to its neurological applications, 4-amino(2-fluorophenyl)methylpiperidin-4-ol has also shown promise in treating metabolic disorders. Research has indicated that it can modulate adiponectin receptors, which are involved in regulating glucose metabolism and insulin sensitivity. By enhancing adiponectin signaling, this compound may help improve metabolic health and reduce the risk of conditions such as type 2 diabetes and obesity.

The safety profile of 4-amino(2-fluorophenyl)methylpiperidin-4-ol is another important consideration for its development as a therapeutic agent. Toxicological studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. This favorable safety profile makes it an attractive candidate for further clinical evaluation.

In conclusion, 4-amino(2-fluorophenyl)methylpiperidin-4-ol (CAS No. 2172089-13-1) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an exciting subject for ongoing research in medicinal chemistry and pharmaceutical development. As more data becomes available from clinical trials and further studies, it is likely that this compound will continue to attract significant attention from both academic researchers and pharmaceutical companies.